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Compound of Interest

Compound Name: MS15203

Cat. No.: B7763964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MS15203, also known as 5-Methacrylamidoisophthalic acid, is a potent and selective partial

agonist for the G protein-coupled receptor 171 (GPR171).[1][2] As a valuable tool in

neuroscience and metabolic research, proper preparation of stock solutions is critical for

experimental accuracy and reproducibility. MS15203 has been shown to increase food intake

and body weight in mice and exhibits analgesic effects, making it a compound of interest for

studying appetite regulation and pain pathways.[1][3][4][5] This document provides detailed

protocols for the preparation, storage, and handling of MS15203 stock solutions for both in vitro

and in vivo applications.

Chemical Properties
A clear understanding of the chemical properties of MS15203 is fundamental to its effective use

in research.
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Property Value

Molecular Formula C₁₂H₁₁NO₅

Molecular Weight 249.22 g/mol [6]

Appearance White to off-white solid[6]

CAS Number 73912-52-4[6]

Solubility
MS15203 exhibits solubility in various solvents, which is a key consideration for the preparation

of stock solutions suitable for different experimental needs.

Solvent Concentration Notes

DMSO ≥ 50 mg/mL (200.63 mM)

Requires sonication and

warming to 60°C. Use newly

opened DMSO as it is

hygroscopic.[6]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (10.03 mM) Results in a clear solution.[6]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (10.03 mM) Results in a clear solution.[6]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Primary
Stock Solution in DMSO (for in vitro use)
This protocol describes the preparation of a 50 mg/mL stock solution of MS15203 in 100%

DMSO. This high-concentration stock is suitable for long-term storage and subsequent dilution

into aqueous buffers for cell-based assays.

Materials:

MS15203 solid
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Anhydrous/low-water content Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block set to 60°C

Sonicator

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

Weighing: Accurately weigh the desired amount of MS15203 solid using an analytical

balance in a chemical fume hood. For example, to prepare 1 mL of a 50 mg/mL solution,

weigh 50 mg of MS15203.

Dissolution:

Transfer the weighed MS15203 to a sterile vial.

Add the calculated volume of DMSO. For a 50 mg/mL solution, add 1 mL of DMSO for

every 50 mg of solid.

Vortex the mixture vigorously for 1-2 minutes.

Heating and Sonication:

Place the vial in a water bath or heat block set to 60°C for 10-15 minutes to aid

dissolution.[6]

Following heating, sonicate the solution for 15-30 minutes.

Visually inspect the solution to ensure all solid has dissolved. If precipitation is still present,

repeat the heating and sonication steps.[6]
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Aliquoting and Storage:

Once a clear solution is obtained, allow it to cool to room temperature.

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This prevents repeated freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[6] Protect from light.[6]

Protocol 2: Preparation of a Working Solution for in vivo
Administration
This protocol details the preparation of a 2.5 mg/mL solution of MS15203 suitable for

intraperitoneal (i.p.) injection in animal models. This formulation utilizes a co-solvent system to

enhance solubility and biocompatibility.

Materials:

MS15203 primary stock solution in DMSO (e.g., 25 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NaCl)

Sterile conical tubes

Pipettes and sterile filter tips

Procedure:

Solvent Preparation: Prepare the co-solvent vehicle by mixing the components in the

specified ratios. For a final volume of 1 mL, the volumes would be:
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400 µL PEG300

50 µL Tween-80

450 µL Saline

Dilution of Primary Stock:

To a sterile conical tube, add 400 µL of PEG300.

Add 100 µL of a 25 mg/mL MS15203 DMSO stock solution and mix thoroughly.[6]

Addition of Surfactant and Saline:

To the DMSO/PEG300 mixture, add 50 µL of Tween-80 and mix until the solution is

homogeneous.[6]

Finally, add 450 µL of sterile saline to bring the total volume to 1 mL.[6] Mix gently but

thoroughly.

Final Solution: The resulting clear solution will have a final MS15203 concentration of 2.5

mg/mL in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Use and Storage: This working solution should be prepared fresh on the day of use. If short-

term storage is necessary, it can be kept at 4°C for a limited time, protected from light.

Stock Solution Preparation Workflow
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Caption: Workflow for preparing MS15203 stock solutions.
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Stock Solution Molarity Calculator
To aid in the preparation of stock solutions with specific molar concentrations, the following

table provides the required volume of solvent for a given mass of MS15203 (MW = 249.22

g/mol ).[6]

Desired Concentration Mass of MS15203 Required Solvent Volume

1 mM 1 mg 4.0125 mL

5 mM 1 mg 0.8025 mL

10 mM 1 mg 0.4013 mL

1 mM 5 mg 20.0626 mL

5 mM 5 mg 4.0125 mL

10 mM 5 mg 2.0063 mL

1 mM 10 mg 40.1252 mL

5 mM 10 mg 8.0250 mL

10 mM 10 mg 4.0125 mL

Storage and Stability
Proper storage is crucial to maintain the biological activity of MS15203.
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Storage Condition Duration Notes

Solid Up to 6 months
Store at 4°C, protected from

light.[6]

-20°C (in solvent) Up to 1 month

Protect from light. Avoid

repeated freeze-thaw cycles.

[6]

-80°C (in solvent) Up to 6 months

Protect from light. This is the

recommended condition for

long-term storage of stock

solutions.[6]

It is recommended to allow the product to equilibrate to room temperature for at least 60

minutes before opening the vial. For all applications, it is best to make up solutions and use

them on the same day whenever possible.

Safety Precautions
As with any chemical compound, appropriate safety measures should be taken when handling

MS15203.

Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Avoid inhalation of the powder and contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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